Cas no 946210-40-8 (N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide)

• Product Name: N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide
• CAS No: 946210-40-8
• MF: C₁₅H₁₂N₂OS₃
• MW: 332.463579177856
• CID: 6530199
• Update Time: 2025-06-11

N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-(methylthio)-4-phenyl-5-thiazolyl]-

• Inchi： 1S/C15H12N2OS3/c1-19-15-16-12(10-6-3-2-4-7-10)14(21-15)17-13(18)11-8-5-9-20-11/h2-9H,1H3,(H,17,18)
• InChI Key： OJRHGGBEUZIFOS-UHFFFAOYSA-N
• SMILES： C1(C(NC2SC(SC)=NC=2C2=CC=CC=C2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide

Professional Introduction to N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide (CAS No. 946210-40-8)

N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide, identified by its CAS number 946210-40-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a thiophene core conjugated with a thiazole ring, has garnered attention due to its structural complexity and potential biological activities. The presence of functional groups such as the methylsulfanyl moiety and the carboxamide group contributes to its unique chemical properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The compound's structural framework combines elements from two distinct heterocyclic systems: thiophene and thiazole. Thiophenes are well-known for their role in various pharmaceuticals, including antifungals and antivirals, while thiazoles are integral to many biologically active molecules, such as antibiotics and anticoagulants. The synergistic effect of these two systems in N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide suggests a broad spectrum of potential applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The carboxamide group in this molecule not only influences its solubility and metabolic stability but also serves as a versatile scaffold for further derivatization. This feature is particularly appealing for medicinal chemists who aim to optimize bioavailability and target specificity.

One of the most compelling aspects of N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the phenyl ring and the methylsulfanyl group provides a rich platform for exploring different chemical modifications. These modifications can be tailored to enhance interactions with biological targets, such as enzymes or receptors, thereby improving therapeutic efficacy.

The field of medicinal chemistry has seen significant advancements in the development of structure-based drug design strategies. Computational methods, including molecular modeling and virtual screening, have become indispensable tools for predicting the binding affinity and pharmacokinetic properties of novel compounds. N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide has been subjected to such analyses, revealing promising interactions with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways.

In addition to its pharmaceutical potential, this compound has also shown promise in material science applications. The conjugated system of thiophene and thiazole can be exploited to develop organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like the carboxamide moiety enhances charge transport properties, making it an attractive candidate for optoelectronic devices.

The synthesis of N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylthiophene-2-carboxamide involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include cyclization reactions to form the thiazole ring, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary studies have demonstrated that derivatives of this scaffold exhibit notable effects on cellular pathways associated with neurodegeneration. The methylsulfanyl group appears to play a crucial role in modulating these effects, suggesting that further optimization could lead to therapeutic agents for conditions such as Alzheimer's disease or Parkinson's disease.

The integration of machine learning techniques into drug discovery has revolutionized the way new compounds are identified and prioritized. Predictive models can now forecast biological activity with remarkable accuracy based on structural features alone. N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-yliothiophene-carboxamide has been incorporated into these models, where its features contribute to a dataset used for training algorithms aimed at identifying lead compounds.

The environmental impact of pharmaceutical synthesis is another critical consideration in modern drug development. Green chemistry principles emphasize the use of sustainable materials and processes that minimize hazardous waste. The synthesis of this compound adheres to these principles by employing catalytic methods that reduce energy consumption and by selecting solvents with low environmental impact.

In conclusion, N-(methylsulfanyl)-4-phenoxy-alpha-methylene-alpha-tetralone represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of heterocyclic systems and functional groups makes it a versatile scaffold for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both pharmaceuticals and advanced materials science.